molecular formula C9H11BBrFO3 B1286899 6-Bromo-2-fluoro-3-propoxyphenylboronic acid CAS No. 1072951-85-9

6-Bromo-2-fluoro-3-propoxyphenylboronic acid

Cat. No.: B1286899
CAS No.: 1072951-85-9
M. Wt: 276.9 g/mol
InChI Key: NRFJKFUWHJKBRV-UHFFFAOYSA-N
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Description

6-Bromo-2-fluoro-3-propoxyphenylboronic acid is a useful research compound. Its molecular formula is C9H11BBrFO3 and its molecular weight is 276.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Science Applications

  • Versatile Synthesis of Halogenated Pyridines and Pyridones : Compounds similar to 6-Bromo-2-fluoro-3-propoxyphenylboronic acid, like 5-bromo-2-fluoro-3-pyridylboronic acid, have been prepared and used in the versatile synthesis of disubstituted 2-fluoropyridines and 2-pyridones via Suzuki reactions. These pyridines and pyridones are important in various chemical syntheses, showcasing the utility of halogenated boronic acids in creating complex heterocyclic structures (Sutherland & Gallagher, 2003).

  • Halodeboronation Reactions : Research on the halodeboronation of aryl boronic acids, such as the transformation of cyano-fluorophenylboronic acids into aryl bromides and chlorides, demonstrates the reactivity and versatility of boronic acids in synthetic chemistry. This has implications for the facile synthesis of halogenated aromatic compounds, which are valuable in medicinal chemistry and material science (Szumigala et al., 2004).

  • Cross-Coupling Reactions for Heteroarylpyridines : The development of new pyridylboronic acids and their application in Suzuki cross-coupling reactions to yield heteroarylpyridines points towards the significant role boronic acids play in creating compounds with potential electronic and optical properties. Such reactions are foundational in the development of organic electronic materials and pharmaceuticals (Parry et al., 2003).

Properties

IUPAC Name

(6-bromo-2-fluoro-3-propoxyphenyl)boronic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11BBrFO3/c1-2-5-15-7-4-3-6(11)8(9(7)12)10(13)14/h3-4,13-14H,2,5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NRFJKFUWHJKBRV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=C(C=CC(=C1F)OCCC)Br)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11BBrFO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60584816
Record name (6-Bromo-2-fluoro-3-propoxyphenyl)boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60584816
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

276.90 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1072951-85-9
Record name B-(6-Bromo-2-fluoro-3-propoxyphenyl)boronic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1072951-85-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (6-Bromo-2-fluoro-3-propoxyphenyl)boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60584816
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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